Cas no 55809-04-6 (Urea, (5-ethyl-3-isoxazolyl)trimethyl-)

• Product name: Urea, (5-ethyl-3-isoxazolyl)trimethyl-
• CAS No: 55809-04-6
• MF: C₉H₁₅N₃O₂
• MW: 197.2343
• CID: 350717
• PubChem ID: 71363876

Urea, (5-ethyl-3-isoxazolyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Urea, (5-ethyl-3-isoxazolyl)trimethyl-
• 1-(5-ethyl-1,2-oxazol-3-yl)-1,3,3-trimethylurea
• N-(5-Ethyl-1,2-oxazol-3-yl)-N,N',N'-trimethylurea
• 55809-04-6
• DTXSID60787380

• Inchi： InChI=1S/C9H15N3O2/c1-5-7-6-8(10-14-7)12(4)9(13)11(2)3/h6H,5H2,1-4H3
• InChI Key： CINBWXQYXCDBCR-UHFFFAOYSA-N
• SMILES： C(C1ON=C(N(C)C(=O)N(C)C)C=1)C

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.58